Cas no 78668-12-9 (3-Bromo-2,6-dimethylanisole)

• Product Name: 3-Bromo-2,6-dimethylanisole
• CAS No: 78668-12-9
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD28738460
• CID: 5006437
• Update Time: 2026-02-27

3-Bromo-2,6-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-dimethylanisole
• 1-bromo-3-methoxy-2,4-dimethylbenzene

• MDL： MFCD28738460
• Inchi： 1S/C9H11BrO/c1-6-4-5-8(10)7(2)9(6)11-3/h4-5H,1-3H3
• InChI Key： DFNCZGHAMRGGHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 3-Bromo-2,6-dimethylanisole

3-Bromo-2,6-Dimethylanisole (CAS No. 78668-12-9): A Comprehensive Overview

3-Bromo-2,6-Dimethylanisole, also known by its CAS registry number 78668-12-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of aromatic ethers and is characterized by its unique structure, which includes a bromine atom and two methyl groups attached to an anisole backbone. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The molecular formula of 3-Bromo-2,6-Dimethylanisole is C₉H₁₁BrO, with a molecular weight of approximately 205.0 g/mol. Its structure consists of a methoxy group (-OCH₃) attached to a benzene ring, which is further substituted with a bromine atom at the para position and two methyl groups at the ortho positions. This arrangement not only influences the compound's reactivity but also plays a crucial role in its solubility and stability under various conditions.

Recent studies have highlighted the importance of 3-Bromo-2,6-Dimethylanisole in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the preparation of potential anticancer agents. The bromine atom in the molecule serves as an excellent leaving group, enabling various substitution reactions that are pivotal in organic synthesis. Moreover, the methyl groups provide steric hindrance, which can be exploited to control the regioselectivity of reactions.

In terms of physical properties, 3-Bromo-2,6-Dimethylanisole is typically a white crystalline solid with a melting point of around 55°C and a boiling point of approximately 150°C under standard conditions. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where precise control over solubility is required.

The synthesis of 3-Bromo-2,6-Dimethylanisole can be achieved through several methods. One common approach involves the bromination of 2,6-dimethylanisole using bromine (Br₂) in the presence of a suitable catalyst such as FeBr₃. This reaction proceeds via an electrophilic substitution mechanism, where the bromine atom replaces one of the hydrogen atoms on the benzene ring. The reaction conditions are optimized to ensure high yield and selectivity for the desired product.

In addition to its role as an intermediate in organic synthesis, 3-Bromo-2,6-Dimethylanisole has found applications in materials science. For example, it has been used as a precursor for the preparation of advanced polymers with tailored properties. The bromine atom can be replaced with other functional groups to introduce specific functionalities into the polymer backbone, enabling applications in electronics, optics, and biomedical devices.

The environmental impact and safety profile of CAS No. 78668-12-9 have also been subjects of recent research. Studies indicate that this compound exhibits low toxicity to aquatic organisms under normal exposure conditions. However, proper handling and disposal procedures are recommended to minimize any potential risks associated with its use.

In conclusion, 3-Bromo-2,6-Dimethylanisole (CAS No. 78668-12-9) is a multifaceted compound with diverse applications across various disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.